Cas no 56765-79-8 (4-Aminophthalonitrile)

4-Aminophthalonitrile Properties

Names and Identifiers

• 4-Aminophthalonitrile
• 3,4-Dicyanoaniline
• (S)-6,7-Dimethoxy-1,2,3,4-Tetrahydro-3-Isoquinolinecarboxylic Acid Hydrochloride
• 4-Amino-1,2-benzenedicarbonitrile
• 4-aminobenzene-1,2-dicarbonitrile
• 1,2-Benzenedicarbonitrile, 4-amino-
• 3,4-Dicyanoanline
• RRCAJFYQXKPXOJ-UHFFFAOYSA-N
• NSC309814
• 4-Amino-phthalonitril
• 4-amino-phthalonitrile
• 3,4-Dicyano Aniline
• 1,2-Benzenedicarbonitrile,4-
• NS00033575
• MFCD00041741
• EINECS 260-370-6
• SCHEMBL204121
• AC1886
• NSC-309814
• FT-0614265
• AKOS006221424
• 56765-79-8
• DTXSID0069127
• SY010539
• AS-15656
• W-105504
• 4-Aminophthalonitrile, 98%
• AMY17995
• EN300-82112
• InChI=1/C8H5N3/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3H,11H
• NSC 309814
• A1166
• AC-19042
• +Expand

• MDL： MFCD00041741
• InChIKey： RRCAJFYQXKPXOJ-UHFFFAOYSA-N
• Inchi： 1S/C8H5N3/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3H,11H2
• SMILES： N([H])([H])C1C([H])=C([H])C(C#N)=C(C#N)C=1[H]
• BRN： 2937382

Computed Properties

• Exact Mass: 143.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 143.048347
• Heavy Atom Count: 11
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 73.6

Experimental Properties

• LogP: 1.59336
• PSA: 73.60000
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 414.8±35.0℃ at 760 mmHg
• Melting Point: 179.0 to 182.0 deg-C
• Flash Point: 204.7℃
• Color/Form: Crystalline powder
• Solubility: Insoluble
• Density: 1.2597 (rough estimate)

4-Aminophthalonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45-S36/37-S28A-S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R24/25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R24/25
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

4-Aminophthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%